Cas no 245094-61-5 (2-Hexanone,5-hydroperoxy-)

• Product Name: 2-Hexanone,5-hydroperoxy-
• CAS No: 245094-61-5
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 245930
• Update Time: 2024-01-26

2-Hexanone,5-hydroperoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone,5-hydroperoxy-
• 2-Hexanone, 5-hydroperoxy- (9CI)
• 5-hydroperoxyhexan-2-one
• 2-Hexanone, 5-hydroperoxy-

• Inchi： 1S/C6H12O3/c1-5(7)3-4-6(2)9-8/h6,8H,3-4H2,1-2H3
• InChI Key： XXENGSKOCXRCDY-UHFFFAOYSA-N
• SMILES： CC(=O)CCC(OO)C

Computed Properties

• Exact Mass: 132.079
• Monoisotopic Mass: 132.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.024±0.06 g/cm3(Predicted)
• Boiling Point: 255.3±23.0 °C(Predicted)
• pka: 12.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic hydroperoxides Organic hydroperoxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic hydroperoxides